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Compound of Interest

Compound Name: BMS-191011

CAS No.: 202821-81-6

Cat. No.: B1667175

Get Quote

Technical Support Center: BMS-191011
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in preventing the

precipitation of BMS-191011 in solution.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving BMS-191011?

A1: BMS-191011 has poor aqueous solubility and is best dissolved in organic solvents.

Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent, with reported

solubility up to 125 mg/mL.[1] Ethanol is another option, with a lower solubility of around 15

mM.[2] For in vivo experiments, a co-solvent system is often necessary.

Q2: How should I prepare a stock solution of BMS-191011?

A2: To prepare a stock solution, it is recommended to dissolve BMS-191011 in high-quality,

anhydrous DMSO.[3] To aid dissolution, sonication and gentle warming can be applied.[1]
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Always ensure the solution is clear and free of any visible precipitate before use.

Q3: Can I store solutions of BMS-191011?

A3: It is highly recommended to prepare and use solutions on the same day.[2] If storage is

necessary, aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles

and store at -20°C for up to one month or -80°C for up to two years.[2][3] Before use,

equilibrate the solution to room temperature and visually inspect for any precipitation.[2]

Q4: My BMS-191011 solution precipitated after dilution in an aqueous buffer. What should I

do?

A4: Precipitation upon dilution into aqueous buffers is a common issue due to the low aqueous

solubility of BMS-191011. Please refer to the Troubleshooting Guide below for a step-by-step

approach to resolve this issue. The key is to ensure the final concentration of the organic

solvent in your working solution is sufficient to maintain solubility.

Q5: Are there any water-soluble alternatives to BMS-191011?

A5: Yes, due to the poor aqueous solubility of BMS-191011, water-soluble prodrugs have been

developed to improve its delivery and bioavailability in aqueous environments.[4][5] If persistent

precipitation issues hinder your experiments, exploring these alternatives could be a viable

option.

Troubleshooting Guide: Preventing Precipitation
This guide provides a systematic approach to troubleshoot and prevent the precipitation of

BMS-191011 in your experimental solutions.

Diagram: Troubleshooting Workflow for BMS-191011
Precipitation
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Problem Identification

Initial Checks

Corrective Actions

Resolution

Precipitation Observed in Solution

Is the final concentration of BMS-191011 too high?

Is the final DMSO concentration too low?

No

Decrease the final concentration of BMS-191011.

Yes

Increase the final DMSO concentration in the working solution.

Yes

Was the solution freshly prepared?

No

Solution remains clear.

For in vivo use, prepare a co-solvent formulation.

No (Stored Solution)

Yes (Freshly Prepared)

Click to download full resolution via product page

Caption: Troubleshooting workflow for preventing BMS-191011 precipitation.
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Experimental Protocols
Protocol 1: Preparation of a 100 mM DMSO Stock
Solution

Materials: BMS-191011 powder, anhydrous DMSO, sterile microcentrifuge tubes.

Procedure: a. Weigh out the desired amount of BMS-191011 powder. The molecular weight

of BMS-191011 is 370.71 g/mol . b. Add the appropriate volume of anhydrous DMSO to

achieve a 100 mM concentration. For example, to prepare 1 mL of a 100 mM stock solution,

dissolve 37.07 mg of BMS-191011 in 1 mL of DMSO.[2][6] c. Vortex the solution and use

sonication or gentle warming (e.g., in a 37°C water bath) if necessary to ensure complete

dissolution. d. Visually inspect the solution to confirm that no particulate matter is present. e.

For storage, aliquot into single-use tubes and store at -20°C or -80°C.

Protocol 2: Preparation of an In Vivo Formulation
For in vivo applications, a co-solvent system is often required to maintain solubility upon

administration.

Materials: BMS-191011, DMSO, PEG300, Tween 80, Saline (0.9% NaCl).

Procedure: a. Prepare a concentrated stock solution of BMS-191011 in DMSO (e.g., 40

mg/mL). b. Prepare the vehicle by mixing the components in the following ratio: 10% DMSO,

40% PEG300, 5% Tween 80, and 45% Saline.[1] c. Add the BMS-191011 DMSO stock to

the vehicle to achieve the desired final concentration (e.g., 4 mg/mL).[1] d. It is

recommended to add the solvents sequentially, ensuring the solution is clear after each

addition.[1] e. If necessary, use sonication and/or gentle heating to aid dissolution. f. This

working solution should be prepared fresh and used immediately.[1]

Quantitative Data Summary
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Parameter Solvent Concentration Notes Reference

Solubility DMSO
100 mM (37.07

mg/mL)
- [2][6]

DMSO
125 mg/mL

(337.19 mM)

Sonication is

recommended.
[1]

DMSO
50 mg/mL

(134.88 mM)

Use of newly

opened,

hygroscopic

DMSO is

important.

[3]

Ethanol 15 mM - [2]

In Vivo

Formulation

10% DMSO +

40% PEG300 +

5% Tween 80 +

45% Saline

4 mg/mL (10.79

mM)

Prepare fresh.

Sonication may

be needed.

[1]

Signaling Pathway Diagram
BMS-191011 is an opener of the large-conductance Ca²⁺-activated potassium (BK) channels

(KCa1.1).
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Caption: Mechanism of action of BMS-191011.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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